Cas no 202869-98-5 (cyclo[2-aminoisobutyryl-(S)-phenylalanyl-(R)-prolyl-(2S,8R,9R)-2-amino-8,9-dihydroxydecanoyl])

• Product Name: cyclo[2-aminoisobutyryl-(S)-phenylalanyl-(R)-prolyl-(2S,8R,9R)-2-amino-8,9-dihydroxydecanoyl]
• CAS No: 202869-98-5
• MF: C₂₈H₄₂N₄O₆
• MW: 530.656287670136
• CID: 2005552
• PubChem ID: 10530262
• Update Time: 2025-04-21

cyclo[2-aminoisobutyryl-(S)-phenylalanyl-(R)-prolyl-(2S,8R,9R)-2-amino-8,9-dihydroxydecanoyl] Chemical and Physical Properties

Names and Identifiers

• cyclo[2-aminoisobutyryl-(S)-phenylalanyl-(R)-prolyl-(2S,8R,9R)-2-amino-8,9-dihydroxydecanoyl]
• diheteropeptin
• diheteropterin
• CHEBI:208956
• Diheteropeptin, fungus
• 202869-98-5
• (3S,9S,12R)-3-benzyl-9-((6R,7R)-6,7-dihydroxyoctyl)-6,6-dimethyl-1,4,7,10-tetrazabicyclo(10.3.0)pentadecane-2,5,8,11-tetrone
• (3S,9S,12R)-3-benzyl-9-[(6R,7R)-6,7-dihydroxyoctyl]-6,6-dimethyl-1,4,7,10-tetrazabicyclo[10.3.0]pentadecane-2,5,8,11-tetrone

• Inchi： 1S/C28H42N4O6/c1-18(33)23(34)15-9-5-8-13-20-24(35)31-28(2,3)27(38)30-21(17-19-11-6-4-7-12-19)26(37)32-16-10-14-22(32)25(36)29-20/h4,6-7,11-12,18,20-23,33-34H,5,8-10,13-17H2,1-3H3,(H,29,36)(H,30,38)(H,31,35)
• InChI Key： NAOMMKDKLCMCHA-UHFFFAOYSA-N
• SMILES： CC(C(CCCCCC1C(=O)NC(C)(C)C(=O)NC(CC2C=CC=CC=2)C(=O)N2C(CCC2)C(=O)N1)O)O

Computed Properties

• Exact Mass: 530.31043507Da
• Monoisotopic Mass: 530.31043507Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.32
• Topological Polar Surface Area: 148Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides